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Compound of Interest

Compound Name:
4-Methoxy-2-methylphenyl

isothiocyanate

CAS No.: 40046-28-4

Cat. No.: B1583201

Get Quote

Isothiocyanates (ITCs) are a class of organosulfur compounds characterized by the R−N=C=S

functional group.[1] They are well-regarded in medicinal chemistry for their high reactivity as

electrophiles, which allows them to readily form covalent bonds with nucleophilic residues on

biological macromolecules.[2] This reactivity profile makes them valuable synthons for the

construction of diverse heterocyclic scaffolds, many of which are prevalent in pharmaceuticals

and agrochemicals.[2][3] The specific compound, 4-Methoxy-2-methylphenyl isothiocyanate,

incorporates a substituted aromatic ring that modulates the reactivity of the isothiocyanate

moiety and provides a scaffold for further functionalization, making it a compound of interest for

synthetic and medicinal chemists. The methoxy and methyl groups on the phenyl ring can

influence the electronic properties and steric hindrance, subtly tuning its reactivity compared to

unsubstituted phenyl isothiocyanate.[3]

Molecular Structure and Physicochemical
Properties
A clear understanding of the molecule's structure and physical properties is fundamental to its

application in research and development.
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Start: 4-Methoxy-2-methylaniline

Step 1: Dithiocarbamate Salt Formation
Reagents: Carbon Disulfide (CS₂), Triethylamine (Et₃N)

Solvent: Ethanol

Intermediate: Triethylammonium dithiocarbamate salt
(Generated in situ)

Step 2: Desulfurization
Reagents: Di-tert-butyl dicarbonate (Boc₂O),

cat. DMAP

Product: 4-Methoxy-2-methylphenyl isothiocyanate

Aqueous Workup & Purification
(Extraction, Column Chromatography)

Click to download full resolution via product page

Caption: General workflow for the synthesis of aryl isothiocyanates.

Field-Proven Experimental Protocol: One-Pot Synthesis
This protocol is adapted from established methods for synthesizing aryl isothiocyanates from

anilines. [4][5]The causality behind this choice is the avoidance of toxic reagents and the

generation of volatile byproducts, which simplifies purification. [4] Step-by-Step Methodology:
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Reaction Setup: To a solution of 4-methoxy-2-methylaniline (1.0 eq) in ethanol (0.5 M), add

triethylamine (1.0 eq) and carbon disulfide (3.0 eq).

Dithiocarbamate Formation: Stir the reaction mixture at room temperature for 1 hour.

Progress can be monitored by TLC or LC-MS to confirm the consumption of the starting

aniline. The formation of the dithiocarbamate salt is typically rapid. [5]3. Desulfurization: Cool

the reaction mixture to 0 °C in an ice bath. Add a catalytic amount of 4-

(dimethylamino)pyridine (DMAP, ~0.03 eq) followed by the dropwise addition of di-tert-butyl

dicarbonate (Boc₂O, 1.0 eq). The Boc₂O acts as an efficient desulfurizing agent. [4]4.

Reaction Completion: Allow the reaction to warm to room temperature and stir for an

additional 2-4 hours. The evolution of carbonyl sulfide (SCO) gas may be observed.

[5]Ensure the reaction is performed in a well-ventilated fume hood.

Workup and Purification: Upon completion, concentrate the reaction mixture under reduced

pressure. Dilute the residue with ethyl acetate and wash sequentially with 1M HCl, saturated

NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and

concentrate. Purify the crude product by silica gel column chromatography to afford the pure

4-Methoxy-2-methylphenyl isothiocyanate.

Spectroscopic and Analytical Characterization
Thorough characterization is essential to confirm the identity and purity of the synthesized

compound. The following data is based on characteristic spectral features of aryl

isothiocyanates.

Table 2: Key Spectroscopic Data (Expected)
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Technique Characteristic Features
Reference (Analog
Compounds)

IR Spectroscopy

Strong, broad asymmetric
stretch for -N=C=S group
at ~2100-2200 cm⁻¹.
Aromatic C-H stretches
(~3000-3100 cm⁻¹), C=C
stretches (~1500-1600
cm⁻¹), and C-O stretch for
the methoxy group (~1250
cm⁻¹).

[6][7][8]

¹H NMR

Aromatic protons (6.5-7.5 ppm,

complex splitting pattern).

Methoxy protons (-OCH₃) as a

singlet at ~3.8 ppm. Methyl

protons (-CH₃) as a singlet at

~2.2-2.4 ppm.

[9][10]

¹³C NMR

Isothiocyanate carbon (-

N=C=S) at ~130-140 ppm.

Aromatic carbons in the range

of ~110-160 ppm. Methoxy

carbon (-OCH₃) at ~55 ppm.

Methyl carbon (-CH₃) at ~18-

22 ppm.

[11]

| Mass Spectrometry (EI) | Molecular ion peak (M⁺) corresponding to the molecular weight.

Fragmentation pattern showing loss of NCS, CH₃, and OCH₃ groups. | [12]|

Chemical Reactivity and Synthetic Utility
The synthetic utility of 4-Methoxy-2-methylphenyl isothiocyanate stems from the

electrophilic nature of the central carbon atom in the isothiocyanate group. [1][13]This carbon is

highly susceptible to nucleophilic attack, making the compound a versatile building block. [14]

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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